3-(methylsulfanyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile

• CAS RN: 75459-58-4
• Molecular Formula: C11H8N2OS
• Molecular Weight: 216.3

Description

3-(Methylsulfanyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile, also known as Methylsulfanyl-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile (MSOH), is a novel compound with a wide range of potential applications in the field of medicinal chemistry. MSOH has been studied for its ability to modulate various biochemical and physiological processes, including enzyme regulation, membrane transport, and cell signaling. In addition, it has been used in laboratory experiments to investigate the mechanisms of drug action and to develop new therapeutic agents.

Scientific Research Applications

MSOH has been studied for its ability to modulate several biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can lead to enhanced memory and learning. In addition, MSOH has been studied for its ability to modulate the activity of several membrane transporters, including the serotonin transporter, the GABA transporter, and the glutamate transporter. These transporters are involved in the regulation of neurotransmitter levels in the brain, and modulation of their activity can lead to changes in mood and behavior. MSOH has also been studied for its ability to modulate cell signaling pathways, such as the MAPK/ERK pathway. This pathway is involved in the regulation of cell proliferation and apoptosis, and modulation of its activity can lead to changes in cell behavior.

Mechanism of Action

The exact mechanism of action of MSOH is not yet fully understood. However, it is believed to act by binding to and modulating the activity of several enzymes, membrane transporters, and cell signaling pathways. For example, MSOH has been shown to bind to and inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can lead to enhanced memory and learning. In addition, MSOH has been shown to bind to and modulate the activity of several membrane transporters, including the serotonin transporter, the GABA transporter, and the glutamate transporter. Finally, it has been shown to modulate the activity of several cell signaling pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects
MSOH has been studied for its ability to modulate several biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can lead to enhanced memory and learning. In addition, MSOH has been studied for its ability to modulate the activity of several membrane transporters, including the serotonin transporter, the GABA transporter, and the glutamate transporter. These transporters are involved in the regulation of neurotransmitter levels in the brain, and modulation of their activity can lead to changes in mood and behavior. Finally, MSOH has been shown to modulate the activity of several cell signaling pathways, such as the MAPK/ERK pathway. This pathway is involved in the regulation of cell proliferation and apoptosis, and modulation of its activity can lead to changes in cell behavior.

Advantages and Limitations for Lab Experiments

The use of MSOH in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is available in a variety of forms, including powder, solution, and solid. Second, it is relatively stable and can be stored for long periods of time without degradation. Third, it is non-toxic and has a low potential for causing adverse side effects. Finally, it is relatively inexpensive and can be purchased from a variety of vendors.
Despite its advantages, there are some limitations to the use of MSOH in laboratory experiments. First, it is not as potent as some other compounds and may require higher concentrations for desired effects. Second, it can be difficult to accurately measure its concentration due to its low solubility in water. Finally, it can be difficult to control the exact concentration of MSOH in a laboratory setting.

Future Directions

The potential applications of MSOH are vast and the compound is still being actively researched. Some potential future directions for MSOH research include: exploring its potential as an antidepressant, anxiolytic, and antipsychotic; studying its ability to modulate the activity of other enzymes, membrane transporters, and cell signaling pathways; investigating its potential as a novel therapeutic agent in the treatment of neurological disorders; and exploring its potential as a novel drug delivery system. In addition, future research should focus on optimizing the synthesis method to improve the yield and purity of the compound, as well as developing methods for accurately measuring its concentration in a laboratory setting.

Synthesis Methods

MSOH can be synthesized through a multi-step process that involves the use of a variety of organic compounds, such as dimethyl sulfoxide (DMSO), sodium hydroxide, and ethyl acetate. The synthesis begins with the reaction of DMSO with sodium hydroxide to form a sodium sulfoxide intermediate. This intermediate is then reacted with ethyl acetate to form MSOH. The reaction is typically performed in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.